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Compound of Interest

Compound Name: Barium phosphite

Cat. No.: B1164907

This technical guide provides a comprehensive overview of barium phosphite, with a specific
focus on its appearance, color, and other key physicochemical properties. The information is
intended for researchers, scientists, and professionals in drug development and materials
science who require detailed technical data on this inorganic compound.

Chemical Identity and Physicochemical Properties

Barium phosphite is an inorganic salt that can exist in a few forms, with the most common
being Barium hydrogen phosphite (BaHPOs) and Barium dihydrogen phosphite (Ba(Hz2P0O3)2)
[1]. At standard temperature and pressure, it presents as a white crystalline solid[1][2][3].
Unlike many other barium salts, barium phosphite is soluble in water[1][4]. The phosphite ion
in the compound has phosphorus in a lower oxidation state compared to the more common
phosphate ion, which imparts distinct chemical properties[1].

Table 1: Key Physicochemical Properties of Barium Phosphite
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Property Value Reference

Appearance White crystalline solid [1112][3]
BaHO:sP (for Barium hydrogen

Molecular Formula ) [1][5]16]
phosphite)

Ba(H2PO3)2 (for Barium

1
dihydrogen phosphite) s

Molecular Weight 217.31 g/mol (for BaHOsP) [11[5]16]

296.2739 g/mol (for
[1]

Ba(HzP0s)2)

CAS Number 26946-37-2 [117]
Solubility Soluble in water [1][4]
Density 5.42 g/lcm3 (calculated) [2]

Crystal Structure

Barium dihydrogen phosphite hemihydrate (Ba(HzP0O3)2:0.5H20) crystallizes in a monoclinic
system. The structure is a complex three-dimensional network where ninefold-coordinated
barium ions are connected by dihydrogen phosphite anions[2][8].

Table 2: Crystallographic Data for Barium Dihydrogen Phosphite
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Parameter Value Reference
Crystal System Monoclinic [2]

Space Group P2i/c [2]

Unit Cell Parameters a=6.486(1) A [2]
b=7.710(1) A [2]

c=8.172(2) A [2]

B = 104.72(3)° [2]

Unit Cell Volume ~395.2 As [2]

Formula Units (Z) 4 (2]

Experimental Protocols: Synthesis of Barium
Phosphite

Two common laboratory methods for the synthesis of barium phosphite are detailed below.
This method represents a straightforward approach to synthesizing barium phosphite.
Methodology:

e Reactants: Barium carbonate (BaCOs) and phosphorous acid (HsPOs3).

e Procedure:

o In a fume hood, slowly add phosphorous acid to a stirred suspension of barium carbonate
in distilled water.

o The reaction proceeds with the evolution of carbon dioxide gas. The chemical equation for
this reaction is: BaCOs + 2H3POs - Ba(H2P03)2 + H20 + CO2[1][4].

o Continue stirring until the effervescence ceases, indicating the complete reaction of the
barium carbonate.
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o The resulting solution contains dissolved barium phosphite.

e Isolation:

o Filter the solution to remove any unreacted starting material.

o Isolate the solid barium phosphite from the aqueous solution via vacuum evaporation[1].
This method involves the precipitation of barium phosphite from a solution of soluble salts.
Methodology:

e Reactants: Barium chloride (BaClz) and ammonium phosphite ((NH4)2HPO:s).
e Procedure:
o Prepare separate aqueous solutions of barium chloride and ammonium phosphite.

o Slowly add the ammonium phosphite solution to the barium chloride solution with constant
stirring.

o Awhite precipitate of barium phosphite hemihydrate will form. The reaction is as follows:
BaClz (aq) + (NH4)2HPOs (aq) » Ba(H2P0s3)2:0.5H20 (s) + 2NHa4Cl (aq)[1].

¢ |solation and Purification:
o Collect the precipitate by filtration.

o Wash the precipitate with deionized water to remove soluble byproducts such as
ammonium chloride.

o Dry the purified barium phosphite in a desiccator or under vacuum at a low temperature.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of barium
phosphite and the chemical relationship between different barium salts of phosphorus
oxyacids.
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Caption: Experimental workflow for the synthesis of barium phosphite.

Phosphorus Oxyacids
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Caption: Relationship between barium salts of phosphorus oxyacids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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